
Tyrphostin AG 528: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B10763294

Get Quote

Introduction: Tyrphostin AG 528, also known as Tyrphostin B66, is a synthetically derived

small molecule inhibitor of protein tyrosine kinases.[1][2] It is a member of the tyrphostin family

of compounds, which are known for their ability to compete with ATP at the catalytic domain of

various tyrosine kinases. Primarily recognized as a potent inhibitor of the Epidermal Growth

Factor Receptor (EGFR) and ErbB2/HER2, Tyrphostin AG 528 serves as a valuable tool in

cancer research and the study of signal transduction pathways.[3][4][5] This technical guide

provides a comprehensive overview of its chemical properties, biological activity, and relevant

experimental methodologies for its application in a research setting.

Chemical and Physical Properties
Tyrphostin AG 528 is a solid, crystalline powder with a defined molecular structure and weight.

[1][6] Its solubility profile necessitates the use of organic solvents for the preparation of stock

solutions.[2][3][6]
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Property Value Citation(s)

Molecular Formula C₁₈H₁₄N₂O₃ [1][2][7]

Molecular Weight 306.32 g/mol [1][2][3]

CAS Number 133550-49-9 [1][2][3]

IUPAC Name

N-(3′,4′-

Dihydroxybenzylidenecyanoac

etyl)indoline

[1]

Synonyms Tyrphostin B66, AG 528 [1][2][3]

Appearance Solid powder, Crystalline solid [1][6]

Purity >98% [1][6]

Solubility DMSO: 20-61 mg/mL [2][3][5][6]

DMF: 25 mg/mL [6]

Ethanol: 1-5 mg/mL [2][6]

Water: <1 mg/mL (practically

insoluble)
[2][3]

Storage (Solid)
Short-term (weeks): 0-4°C,

dark; Long-term (years): -20°C
[1][2][3]

Storage (In Solution)

Short-term (weeks): 0-4°C;

Long-term (months): -20°C or

-80°C

[1][2][3]

Biological Activity and Potency
Tyrphostin AG 528 exhibits inhibitory activity against several protein kinases, with the most

pronounced effects on the ErbB family of receptors.[3][4][6][8] Its potency is typically quantified

by the half-maximal inhibitory concentration (IC₅₀), which represents the concentration of the

inhibitor required to reduce the activity of a specific enzyme or biological process by 50%.
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Target/Process IC₅₀ Value Citation(s)

ErbB2/HER2 (Cell-free assay) 2.1 µM [2][3][4][5][8]

Pantothenate Kinase 3

(PanK3)
3.0 µM [6]

EGFR (Cell-free assay) 4.9 µM [2][3][4][5][8]

EGFR (Autophosphorylation

inhibition)
12 µM [6]

EGF-dependent proliferation

(HER14 cells)
25 µM [6]

Mechanism of Action: Inhibition of EGFR/ErbB2
Signaling
Tyrphostin AG 528 functions as an ATP-competitive inhibitor of the EGFR and ErbB2 tyrosine

kinase domains. The binding of a ligand, such as Epidermal Growth Factor (EGF), to the

extracellular domain of EGFR induces receptor dimerization (either homodimerization with

another EGFR or heterodimerization with ErbB2). This dimerization activates the intracellular

kinase domains, leading to trans-autophosphorylation of specific tyrosine residues. These

phosphorylated sites then act as docking stations for various adaptor proteins and enzymes,

initiating downstream signaling cascades like the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT

pathways, which ultimately regulate cellular processes such as proliferation, survival, and

migration. Tyrphostin AG 528 prevents this initial autophosphorylation step, thereby blocking

the entire downstream signaling cascade.
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Caption: EGFR/ErbB2 signaling pathway and inhibition by Tyrphostin AG 528.

Experimental Protocols
The following sections outline representative methodologies for assessing the inhibitory activity

of Tyrphostin AG 528.

In Vitro EGFR/ErbB2 Kinase Inhibition Assay
This assay quantifies the direct inhibitory effect of Tyrphostin AG 528 on the kinase activity of

purified EGFR or ErbB2 in a cell-free system. The principle involves measuring the

phosphorylation of a substrate peptide by the kinase in the presence and absence of the

inhibitor.

Methodology:

Reagent Preparation:

Prepare a kinase reaction buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml

BSA).

Reconstitute recombinant human EGFR or ErbB2 enzyme to a working concentration.

Prepare a solution of a specific tyrosine kinase substrate peptide.

Prepare ATP solution (e.g., 1 mM).
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Prepare serial dilutions of Tyrphostin AG 528 in DMSO, followed by dilution in the kinase

buffer.

Kinase Reaction:

In a 96-well plate, add the kinase, substrate peptide, and varying concentrations of

Tyrphostin AG 528.

Initiate the reaction by adding ATP.

Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

Detection:

Stop the reaction and measure the amount of phosphorylated substrate. This can be done

using various methods, such as:

Luminescence-based ADP detection: Measure the amount of ADP produced, which is

proportional to kinase activity (e.g., ADP-Glo™ Kinase Assay).

ELISA: Use a phosphotyrosine-specific antibody to detect the phosphorylated substrate

captured on the plate.

Data Analysis:

Calculate the percentage of inhibition for each concentration of Tyrphostin AG 528
relative to the DMSO control.

Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the

data to a dose-response curve to determine the IC₅₀ value.
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Caption: Workflow for an in vitro kinase inhibition assay.
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Cell-Based EGF-Dependent Proliferation Assay
This assay measures the ability of Tyrphostin AG 528 to inhibit cell proliferation that is

specifically driven by EGF stimulation.

Methodology:

Cell Culture:

Culture an EGF-responsive cell line (e.g., HER14, A431, or primary keratinocytes) in

appropriate growth medium.

Seed the cells into 96-well plates at a predetermined density and allow them to adhere

overnight.

Serum Starvation and Treatment:

Synchronize the cells by incubating them in a low-serum or serum-free medium for 12-24

hours.

Treat the cells with serial dilutions of Tyrphostin AG 528 for a short pre-incubation period

(e.g., 1-2 hours).

Stimulate the cells with a predetermined optimal concentration of EGF. Include non-

stimulated and vehicle-only controls.

Incubation:

Incubate the cells for a period that allows for cell division (e.g., 48-72 hours).

Proliferation Measurement:

Quantify cell viability/proliferation using a suitable method:

MTT Assay: Add MTT reagent to each well, incubate to allow for formazan crystal

formation, then solubilize the crystals with DMSO and measure absorbance at ~570 nm.
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[³H]-Thymidine Incorporation: Add radiolabeled thymidine to the medium for the final few

hours of incubation, then harvest the cells and measure the incorporated radioactivity

using a scintillation counter.

Data Analysis:

Normalize the data to the EGF-stimulated control and plot cell viability against the

logarithm of the inhibitor concentration to calculate the IC₅₀.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed EGF-responsive cells
in 96-well plates

Serum-starve cells
to synchronize

Pre-treat with Tyrphostin AG 528

Stimulate with EGF

Incubate for 48-72 hours

Measure cell proliferation
(e.g., MTT Assay)

Calculate % Inhibition and
determine IC50 value

End

Click to download full resolution via product page

Caption: Workflow for a cell-based proliferation assay.
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In Vitro Pantothenate Kinase 3 (PanK3) Inhibition Assay
This assay is designed to measure the inhibition of PanK3, an enzyme involved in the

biosynthesis of coenzyme A.

Methodology:

Reagent Preparation:

Prepare an assay buffer suitable for PanK3 activity.

Purify recombinant PanK3 enzyme.

Prepare a solution of ATP and radiolabeled [¹⁴C]-pantothenate.

Prepare serial dilutions of Tyrphostin AG 528.

Enzymatic Reaction:

Combine the PanK3 enzyme, assay buffer, and varying concentrations of Tyrphostin AG
528 in reaction tubes.

Initiate the reaction by adding the ATP/[¹⁴C]-pantothenate mixture.

Incubate at 37°C for a specified time (e.g., 30 minutes).

Separation and Detection:

Stop the reaction (e.g., by heating or adding acid).

Separate the product, [¹⁴C]-phosphopantothenate, from the unreacted [¹⁴C]-pantothenate

substrate. This is often achieved using anion-exchange chromatography or thin-layer

chromatography (TLC).

Quantify the amount of radioactive product formed using a scintillation counter.

Data Analysis:

Determine the rate of product formation for each inhibitor concentration.
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Calculate the percentage of inhibition relative to the control and determine the IC₅₀ value

by plotting the data on a dose-response curve.

Start

Prepare Reagents:
- PanK3 Enzyme

- ATP
- [14C]-Pantothenate

- Tyrphostin AG 528 dilutions

Combine reagents and
initiate reaction

Incubate at 37°C

Stop reaction and separate
product from substrate
(e.g., Chromatography)

Quantify radioactive product
via scintillation counting

Calculate % Inhibition and
determine IC50 value

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b10763294/docs?utm_src=pdf-body-img#tyrphostin-ag-528-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for an in vitro PanK3 inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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